N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide

• IUPAC Name: N-(2-methyl-5-sulfamoylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C15H16N2O3S/c1-11-7-8-13(21(16,19)20)10-14(11)17-15(18)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3,(H,17,18)(H2,16,19,20)
• InChI Key: BPZMLPHJCQUTJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide, also known as N-(5'-aminosulfonyl-2'-methylphenyl)-2-phenylacetamide, is a chemical compound that belongs to the class of sulfonamide drugs. It is a white crystalline powder that is soluble in water and ethanol. This compound has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide is not fully understood. However, it is believed to work by inhibiting the enzyme carbonic anhydrase, which is involved in the production of bicarbonate ions in the body. This inhibition leads to a decrease in the production of bicarbonate ions, which can help reduce inflammation and the growth of certain types of bacteria and fungi.
Biochemical and Physiological Effects:
This compound[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of certain types of bacteria and fungi, reduce inflammation, and decrease the production of bicarbonate ions in the body. This compound has also been investigated for its potential to regulate glucose metabolism, which could make it useful in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide in lab experiments is its potential to inhibit the growth of certain types of bacteria and fungi. This can make it useful in the development of new antibacterial and antifungal drugs. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to predict its effects in certain experimental settings.

Future Directions

There are several future directions for the study of N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide. One potential direction is to further investigate its potential use in the treatment of diabetes and cancer. Another direction is to explore its antibacterial and antifungal properties and develop new drugs based on its structure. Additionally, further research could be done to better understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

The synthesis of N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide involves the reaction of 2-methyl-5-nitrobenzenesulfonamide with phenylacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting compound is then reduced using hydrogen gas and a palladium catalyst to obtain this compound[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide.

Scientific Research Applications

N-[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide[5-(aminosulfonyl)-2-methylphenyl]-2-phenylacetamide has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its antibacterial, antifungal, and anti-inflammatory properties. This compound has also been investigated for its potential use in the treatment of diabetes and cancer.